Cas no 1805936-14-4 (Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate
• CAS No: 1805936-14-4
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862003
• Update Time: 2025-05-23

Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate

• Inchi： 1S/C9H8BrF2NO2/c1-4-3-5(10)6(8(11)12)7(13-4)9(14)15-2/h3,8H,1-2H3
• InChI Key： XRENMXOIAXJEQO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C(C(=O)OC)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate

Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1805936-14-4): A Comprehensive Overview

Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate (CAS No. 1805936-14-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The presence of both bromine and difluoromethyl substituents makes it a versatile intermediate, facilitating the development of novel compounds with potential therapeutic applications.

The chemical structure of Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate consists of a pyridine core substituted with a methyl group at the 6-position, a bromine atom at the 4-position, and a difluoromethyl group at the 3-position. The carboxylate ester group at the 2-position further enhances its reactivity, making it an attractive building block for medicinal chemists. This compound's structural motif is reminiscent of several known pharmacophores, suggesting its potential utility in drug discovery programs.

In recent years, there has been a surge in interest regarding fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of difluoromethyl groups into molecular structures has been particularly noteworthy, as it can modulate both the physical properties and biological activity of compounds. Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate exemplifies this trend, offering researchers a valuable tool for designing next-generation therapeutics.

The synthesis of Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps often include halogenation, functional group interconversion, and protection-deprotection strategies to achieve the desired regioselectivity. The use of advanced catalytic systems and green chemistry principles has further refined these synthetic routes, making them more efficient and environmentally sustainable.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have shown that pyridine derivatives can exhibit potent activity against enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The bromine and difluoromethyl substituents are particularly important, as they can serve as handles for further derivatization while maintaining the compound's overall pharmacological profile.

The incorporation of computational methods into the drug discovery process has also highlighted the significance of Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate. Molecular docking simulations have demonstrated that this compound can effectively interact with specific binding pockets on target proteins, suggesting its suitability for structure-based drug design. Furthermore, virtual screening campaigns have identified several analogs with enhanced binding affinities, paving the way for more optimized lead compounds.

In conclusion, Methyl 4-bromo-3-(difluoromethyl)-6-methylpyridine-2-carboxylate represents a promising intermediate in the realm of pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable asset for researchers striving to develop innovative therapeutics. As our understanding of fluorinated compounds continues to evolve, it is likely that this compound will play an even greater role in future drug discovery efforts.